Cas no 1644060-49-0 (2-(Imidazol-1-yl)pyridine-4-boronic acid)

• Product Name: 2-(Imidazol-1-yl)pyridine-4-boronic acid
• CAS No: 1644060-49-0
• MF: C₈H₈BN₃O₂
• MW: 188.979021072388
• CID: 5143057
• PubChem ID: 129915940
• Update Time: 2025-05-19

2-(Imidazol-1-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Imidazol-1-yl)pyridine-4-boronic acid
• (2-(1H-Imidazol-1-yl)pyridin-4-yl)boronic acid
• 1644060-49-0

• Inchi： 1S/C8H8BN3O2/c13-9(14)7-1-2-11-8(5-7)12-4-3-10-6-12/h1-6,13-14H
• InChI Key： GEVNBTSXGAFVNB-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(N2C=NC=C2)C=1)(O)O

Computed Properties

• Exact Mass: 189.0709567g/mol
• Monoisotopic Mass: 189.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(Imidazol-1-yl)pyridine-4-boronic acid

Research Briefing on 2-(Imidazol-1-yl)pyridine-4-boronic acid (CAS: 1644060-49-0) in Chemical Biology and Pharmaceutical Applications

2-(Imidazol-1-yl)pyridine-4-boronic acid (CAS: 1644060-49-0) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its imidazole and pyridine moieties, serves as a crucial building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The boronic acid functional group enables efficient Suzuki-Miyaura cross-coupling reactions, making it a valuable tool in medicinal chemistry for constructing complex heterocyclic scaffolds.

Recent studies have highlighted the role of 2-(Imidazol-1-yl)pyridine-4-boronic acid in the design of novel therapeutic agents targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, researchers have utilized this compound to develop selective inhibitors of Bruton's tyrosine kinase (BTK), a key player in B-cell receptor signaling. The imidazole-pyridine core of the molecule facilitates optimal binding interactions with the kinase active site, while the boronic acid group allows for further structural modifications to enhance potency and selectivity.

In addition to its applications in kinase inhibitor development, 2-(Imidazol-1-yl)pyridine-4-boronic acid has been employed in the synthesis of PROTACs, a groundbreaking therapeutic modality that induces targeted protein degradation. PROTACs leverage the ubiquitin-proteasome system to degrade disease-causing proteins, and the boronic acid moiety of this compound has been shown to effectively recruit E3 ubiquitin ligases. Recent preclinical studies have demonstrated the potential of PROTACs incorporating this boronic acid derivative in degrading oncogenic proteins, such as EGFR and HER2, with promising results in vitro and in vivo.

From a synthetic chemistry perspective, 2-(Imidazol-1-yl)pyridine-4-boronic acid offers several advantages, including high stability under physiological conditions and compatibility with a wide range of reaction conditions. Recent advancements in its synthesis have focused on improving yield and purity, with methods such as palladium-catalyzed borylation reactions gaining traction. These improvements have facilitated its broader adoption in drug discovery programs, enabling the rapid generation of diverse compound libraries for high-throughput screening.

Looking ahead, the potential of 2-(Imidazol-1-yl)pyridine-4-boronic acid extends beyond its current applications. Emerging research explores its utility in bioorthogonal chemistry, where its boronic acid group can participate in selective reactions with diols and other functional groups under mild conditions. This property opens new avenues for developing targeted drug delivery systems and diagnostic probes. Furthermore, its role in covalent inhibitor design, leveraging reversible interactions with active-site residues, is an area of active investigation, with implications for tackling drug-resistant mutations in therapeutic targets.

In conclusion, 2-(Imidazol-1-yl)pyridine-4-boronic acid (CAS: 1644060-49-0) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. As synthetic methodologies evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly pivotal role in addressing unmet medical needs through rational drug design and targeted therapeutic strategies.